Cas no 1220034-26-3 (2-Amino-N-butyl-2-methylpropanamide hydrochloride)

• Product Name: 2-Amino-N-butyl-2-methylpropanamide hydrochloride
• CAS No: 1220034-26-3
• MF: C₈H₁₉ClN₂O
• MW: 194.702261209488
• CID: 1077925
• PubChem ID: 53409087
• Update Time: 2025-08-05

2-Amino-N-butyl-2-methylpropanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-butyl-2-methylpropanamide hydrochloride
• 2-amino-N-butyl-2-methylpropanamide;hydrochloride
• 2-AMINO-N-BUTYL-2-METHYLPROPANAMIDEHYDROCHLORIDE
• 1220034-26-3
• AKOS015847867

• MDL： MFCD13562379
• Inchi： 1S/C8H18N2O.ClH/c1-4-5-6-10-7(11)8(2,3)9;/h4-6,9H2,1-3H3,(H,10,11);1H
• InChI Key： VABILOFZRCQRAR-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(C)(C)N)NCCCC

Computed Properties

• Exact Mass: 194.1185909g/mol
• Monoisotopic Mass: 194.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-Amino-N-butyl-2-methylpropanamide hydrochloride

Introduction to 2-Amino-N-butyl-2-methylpropanamide Hydrochloride (CAS No. 1220034-26-3)

2-Amino-N-butyl-2-methylpropanamide hydrochloride, a compound with the CAS number 1220034-26-3, is a versatile chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structural features, which include an amino group, a butyl chain, and a methyl-substituted propanamide moiety. The hydrochloride salt form further enhances its solubility and stability, making it suitable for various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Amino-N-butyl-2-methylpropanamide hydrochloride. Researchers have explored novel methodologies to optimize its production, focusing on improving yield and reducing reaction times. For instance, studies have demonstrated the use of microwave-assisted synthesis to accelerate the formation of this compound, highlighting its potential for large-scale manufacturing.

The structural uniqueness of 1220034-26-3 lies in its ability to act as both a nucleophile and an electrophile, depending on the reaction conditions. This dual functionality has been exploited in various chemical transformations, such as alkylation and acylation reactions. Recent research has also unveiled its role as a catalyst in certain organic reactions, further expanding its utility in synthetic processes.

In the pharmaceutical industry, 1220034-26-3 has shown promise as an intermediate in drug discovery programs. Its ability to form stable amides and esters makes it an ideal candidate for developing bioactive molecules. For example, studies have reported its use in the synthesis of peptide analogs with enhanced pharmacokinetic properties.

The application of 1220034-26-3 extends beyond pharmaceuticals into materials science. Researchers have investigated its potential as a building block for constructing advanced materials, such as polymers and nanoparticles. Its compatibility with various functional groups allows for the creation of tailored materials with specific properties, such as high thermal stability or enhanced mechanical strength.

From an environmental perspective, the synthesis and application of 1220034-26-3 have been scrutinized for their eco-friendliness. Green chemistry principles have been integrated into its production processes, minimizing waste generation and reducing energy consumption. These efforts align with global sustainability goals and underscore the compound's role in promoting environmentally responsible chemical practices.

In conclusion, 12-Amino-N-butyl-1-methylpropanamide hydrochloride (CAS No. 1) is a multifaceted compound with vast potential across diverse scientific domains. Its unique chemical properties, coupled with ongoing research advancements, position it as a key player in future innovations. As scientists continue to explore its capabilities, this compound is poised to make significant contributions to both academic research and industrial applications.